Cas no 895016-26-9 (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 895016-26-9
• MF: C₂₁H₁₈ClN₅O₄
• MW: 439.851723194122
• CID: 6011131
• PubChem ID: 16799459
• Update Time: 2025-06-15

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide
• 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenyl)acetamide
• AKOS024655281
• 2-[1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(3,4-dimethoxyphenyl)acetamide
• F2514-0189
• 895016-26-9

• Inchi： 1S/C21H18ClN5O4/c1-30-17-7-6-14(9-18(17)31-2)25-19(28)11-26-12-23-20-16(21(26)29)10-24-27(20)15-5-3-4-13(22)8-15/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key： HIBBPYZPMQKJAO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CN1C=NC2N(C3=CC=CC(Cl)=C3)N=CC=2C1=O

Computed Properties

• Exact Mass: 439.1047318g/mol
• Monoisotopic Mass: 439.1047318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98Ų

Additional information on 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide

Introduction to 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide (CAS No. 895016-26-9)

2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide, identified by its CAS number 895016-26-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyrimidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including a 3-chlorophenyl moiety and an acetamide substituent linked to a pyrazolo[3,4-d]pyrimidine core, positions it as a promising candidate for further investigation in drug discovery and development.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. This bicyclic system combines the pharmacophoric properties of both pyrazole and pyrimidine rings, which are known to interact favorably with biological targets such as enzymes and receptors. The 3-chlorophenyl group introduces a potential site for hydrogen bonding or hydrophobic interactions with protein surfaces, while the acetamide moiety can modulate solubility and metabolic stability. The presence of 3,4-dimethoxyphenyl further enhances the complexity of the molecule, offering multiple docking possibilities within biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, pyrazolopyrimidines have emerged as a crucial class of scaffolds due to their ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The compound in question (2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide) is being explored for its potential as an inhibitor of specific enzymes that play roles in cell proliferation and survival.

One of the most compelling aspects of this compound is its structural diversity. The combination of a chlorinated aromatic ring, an oxo group, and an acetamide side chain creates a multifaceted pharmacophore that can engage with multiple targets simultaneously. This polypharmacicity is increasingly recognized as a key strategy in drug design, as it can lead to synergistic effects and reduced side effects. Furthermore, the dimethoxyphenyl group may contribute to selective binding by introducing steric and electronic features that differentiate it from closely related compounds.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques are employed to construct the pyrazolopyrimidine core while introducing the various substituents at precise positions. Modern methodologies often involve transition-metal-catalyzed reactions, cross-coupling processes, and protecting group strategies to ensure high yield and purity. The synthesis of this particular compound would likely involve multi-step reactions starting from readily available precursors, such as chlorobenzene derivatives and malononitrile or related cyano compounds.

Evaluation of the pharmacological properties of 2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide has been conducted using both in vitro and in vivo models. In vitro studies typically focus on assessing binding affinity to target proteins through techniques like enzyme-linked immunosorbent assays (ELISAs) or surface plasmon resonance (SPR). These studies provide preliminary insights into the compound’s mechanism of action. For example, if this molecule inhibits an enzyme involved in cancer signaling pathways by competing with natural substrates or by inducing conformational changes in the enzyme active site, it could exhibit significant therapeutic potential.

In vivo studies extend this evaluation by testing the compound’s efficacy and safety in living organisms. Animal models are commonly used to assess toxicity profiles and pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and half-life. Positive results in these studies would warrant further development towards clinical trials. Additionally, computational modeling techniques like molecular docking are employed to predict how the compound might interact with biological targets at an atomic level. These simulations can guide medicinal chemists in optimizing the molecule’s structure for improved potency and selectivity.

The significance of this compound lies not only in its potential therapeutic applications but also in its contribution to our understanding of heterocyclic chemistry’s role in drug discovery. As research continues to uncover new biological targets and mechanisms underlying diseases like cancer and inflammation,2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(3,4-dimethoxyphenyl)acetamide may serve as a valuable tool for developing next-generation therapeutics.

The development pipeline for such compounds often involves collaboration between academic researchers and pharmaceutical companies specializing in medicinal chemistry. Preclinical data generated from these efforts are critical for securing regulatory approval before human trials can begin. Regulatory agencies require comprehensive evidence demonstrating safety and efficacy before approving new drugs for clinical use. Thus,895016-26-9, representing this novel heterocyclic entity, represents not just an individual molecule but also part of a broader effort aimed at addressing unmet medical needs through innovative chemical design.

In conclusion,2-1-(3-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[[3,4-d]]pyrimidin--5-yln-(3,sssssssssssssssssdimethoxyphenylethynamine)